Paricalcitol-D6

• Molecular Formula: C27H38D6O3
• Molecular Weight: 422.67
• SMILES: CC(C=CC(C)C(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3)O)O)C

Description

Paricalcitol-D6 is the deuterated form of Paricalcitol(Zemplar), which is a drug used for the prevention and treatment of secondary hyperparathyroidism (excessive secretion of parathyroid hormone) associated with chronic renal failure. IC50 value: Target: Vd analog Chemically, it is 19-nor-1,25-(OH)2-vitamin D2 or 19-nor-1,25-dihydroxyvitamin D2, being an analog of 1,25-dihydroxyergocalciferol, the active form of vitamin D2.

Scientific Research Applications

Liquid Chromatography and Mass Spectrometry in Clinical Pharmacokinetics

• Study: "Sensitive method for the determination of paricalcitol by liquid chromatography and mass spectrometry and its application to a clinical pharmacokinetic study" (Hotha et al., 2015).
• Findings: Developed a sensitive method for quantifying paricalcitol in human plasma, using paricalcitol-D6 as an internal standard, which was applied in pharmacokinetic studies following oral administration of paricalcitol capsules to humans (Hotha et al., 2015).

Immunomodulatory Effects

• Study: "Paricalcitol reduces basal and lipopolysaccharide-induced (LPS) TNF-α and IL-8 production by human peripheral blood mononuclear cells" (Eleftheriadis et al., 2010).
• Findings: Demonstrated that paricalcitol can reduce both basal and LPS-induced TNF-α and IL-8 production, revealing its immunomodulatory properties (Eleftheriadis et al., 2010).

Anti-inflammatory Effects in Chronic Kidney Disease

• Study: "Selective Vitamin D Receptor Activation as Anti-Inflammatory Target in Chronic Kidney Disease" (Donate-Correa et al., 2014).
• Findings: Paricalcitol, used for secondary hyperparathyroidism in CKD, has been linked with reduction in inflammatory markers like hs-CRP, TNF-α, and IL-6 (Donate-Correa et al., 2014).

Effect on Endothelial Function and Inflammation in Diabetes and Kidney Disease

• Study: "Effect of paricalcitol on endothelial function and inflammation in type 2 diabetes and chronic kidney disease" (Thethi et al., 2015).
• Findings: Investigated the effects of paricalcitol on endothelial function and inflammatory markers in patients with T2DM and CKD, but found no significant changes (Thethi et al., 2015).

Paricalcitol in Kidney Transplant Recipients

• Study 1: "Perfil antiinflamatorio del paricalcitol en el receptor de trasplante renal" (Donate-Correa et al., 2017).
• Study 2: "Anti-inflammatory profile of paricalcitol in kidney transplant recipients" (Donate-Correa et al., 2017).
• Findings: Showed significant decrease in inflammatory cytokines in kidney transplant recipients with secondary hyperparathyroidism after treatment with paricalcitol (Donate-Correa et al., 2017) (Donate-Correa et al., 2017).

Efficacy and Safety in Chronic Kidney Disease

• Study: "Efficacy and safety of paricalcitol therapy for chronic kidney disease: a meta-analysis" (Cheng et al., 2012).
• Findings: This meta-analysis confirmed that paricalcitol suppresses iPTH and lowers proteinuria in CKD patients without increasing adverse events risk (Cheng et al., 2012).

Pharmacological Actions and Clinical Effects

• Study: "Research progress in the pharmacological actions of the multiple effects and selectivity of the vitamin D analogue paricalcitol: a narrative review" (Qu et al., 2021).
• Findings: Reviewed the wide-ranging pharmacological characteristics and clinical effects of paricalcitol, including its effects on various diseases such as kidney disease, cardiovascular disease, immune inflammatory response, and tumors (Qu et al., 2021).

Oxidative Stress and Inflammation in Hemodialysis Patients

• Study: "Paricalcitol reduces oxidative stress and inflammation in hemodialysis patients" (Izquierdo et al., 2012).
• Findings: Demonstrated that paricalcitol treatment significantly reduces oxidative stress and inflammation, potentially leading to cardiovascular damage reduction in hemodialysis patients (Izquierdo et al., 2012).

Diabetic Nephropathy Management

• Study: "Use of Paricalcitol as Adjunctive Therapy to Renin-angiotensin-aldosterone System Inhibition for Diabetic Nephropathy: A Systematic Review of the Literature" (Schuster et al., 2019).
• Findings: Evaluated the effect of paricalcitol in combination with renin-angiotensin-aldosterone system inhibitor therapy in managing diabetic nephropathy, noting a reduction in urine protein but no significant evidence of preserved kidney function (Schuster et al., 2019).

Biomarkers of Inflammation and Fibrosis

• Study: "Effects of paricalcitol on biomarkers of inflammation and fibrosis in kidney transplant recipients: results of a randomized controlled trial" (Oblak et al., 2017).
• Findings: Found that paricalcitol lowered IL-6 and TGF-β concentrations in kidney transplant recipients, indicating potential benefits for reducing graft inflammation and fibrosis (Oblak et al., 2017).